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Compound of Interest

Compound Name: Naloxonazine dihydrochloride

Cat. No.: B10752624 Get Quote

An In-depth Technical Guide to Naloxonazine
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and

experimental applications of naloxonazine dihydrochloride, a pivotal tool in opioid research.

Introduction
Naloxonazine dihydrochloride is a potent and selective antagonist of the μ₁-opioid receptor

(MOR)[1][2]. It is a dimeric azine derivative of naloxone and is known for its irreversible and

long-lasting antagonistic effects, making it a valuable pharmacological tool for studying the

specific roles of μ₁-opioid receptor subtypes in various physiological and pathological

processes[3]. Its irreversible binding is attributed to the formation of a covalent bond with the

receptor[3]. This technical guide details its chemical and physical properties, mechanism of

action, and key experimental protocols.

Chemical Structure
Caption: Chemical structure of naloxonazine.
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The chemical and physical properties of naloxonazine dihydrochloride are summarized in

the table below, providing essential data for its handling, storage, and application in

experimental settings.

Property Value Source(s)

Molecular Formula C₃₈H₄₂N₄O₆·2HCl [4]

Molecular Weight 723.69 g/mol [4]

CAS Number 880759-65-9, 82824-01-9 [1][2][4]

Appearance Off-white solid [4]

Melting Point 230 °C N/A

pKa (predicted) 8.92 ± 0.40 [5]

Solubility

Soluble to 25 mM in water.

Slightly soluble in PBS (pH

7.2).

logP Data not available

Storage Store at room temperature.

Purity ≥98%

Mechanism of Action and Signaling Pathway
Naloxonazine acts as a selective and irreversible antagonist of the μ₁-opioid receptor[3]. This

irreversible binding is a key feature that distinguishes it from non-selective, reversible

antagonists like naloxone. The antagonism of the μ₁-opioid receptor by naloxonazine blocks

the downstream signaling cascade typically initiated by the binding of opioid agonists.

The binding of an opioid agonist to the μ-opioid receptor normally leads to the inhibition of

adenylyl cyclase, a decrease in cyclic AMP (cAMP) levels, and the modulation of ion channels.

By irreversibly binding to the μ₁ subtype, naloxonazine prevents this G-protein-mediated

signaling.
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Naloxonazine Signaling Pathway
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Experimental Workflow: In Vivo Tail-Flick Test

Experimental Setup

Treatment Groups

Measurement & Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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